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Get Quote

Sodium orthovanadate (Na₃VO₄) acts as a competitive inhibitor for a range of enzymes by mimicking the

phosphate anion [1]. It is a white, water-soluble powder with a molecular weight of 183.91 g/mol [2] [3] [1].

The table below summarizes its key inhibitory targets and the required stock solution concentration for use in

lysis buffers.

Property Specification

Molecular Formula Na₃VO₄ [3] [1] [4]

Molecular Weight 183.91 g/mol [3] [1] [4]

Solubility in Water 22.17 g/100 mL (approx. 1.2 M) [1]

Primary Targets Protein tyrosine phosphatases, Alkaline phosphatases, ATPases
(e.g., Na+, K+-ATPase) [3] [1] [4]

Nature of Inhibition Competitive, irreversible [3]

Cell Permeability No [3]

Final Working Concentration in
Lysis Buffer

1 mM [5]
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Property Specification

Common Stock Concentration 0.2 M (200 mM) [6]

Detailed Protocol for 0.2 M Stock Solution Preparation

This protocol yields a 100x concentrated stock solution (0.2 M) for use in cell lysis buffers [6]. The

activation process is critical to depolymerize inactive vanadate oligomers into the active monomeric form

[1].

Objective: Prepare 20 mL of 0.2 M Sodium Orthovanadate.
Principle: A simple aqueous solution of orthovanadate contains multiple ionic species. The active

inhibitor is the monomeric orthovanadate ion, which is most stable at a high pH (around 10). The
cycle of boiling and pH adjustment ensures the conversion of various oligomeric forms (like

decavanadate) into the active monomer [1] [7].
Requirements:

Reagents: Sodium orthovanadate powder (0.736 g), 6M Hydrochloric acid (HCl), Deionized
water [6].

Equipment & Disposables: 50 mL screw-cap conical tube, micropipette and tips, boiling water
bath or microwave oven [6].

The preparation workflow involves a cycle of dissolution, pH adjustment, and heating to activate the

inhibitor, which can be visualized as follows:
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Start Preparation

Weigh 0.736 g Na3VO4
Add 15 mL water

Dissolve by inverting

Adjust pH to 10.0
with 6M HCl

(Solution turns yellow)

Heat until colorless
(Boil or microwave)

Cool to room temperature

Readjust pH to 10.0

Repeat 2-3 times?

 cycle completed

 Yes

Adjust final volume
to 20 mL with water

 No

Aliquot and store
at -20°C
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Click to download full resolution via product page

Step-by-Step Instructions:

Dissolve: Weigh 0.736 g of sodium orthovanadate and transfer it to a 50 mL polypropylene tube.

Add 15 mL of Milli-Q water. Cap the tube tightly and dissolve the powder by inverting it several times.
It should dissolve within a few minutes [6].

Initial pH Adjustment: The initial pH will be very high (around 13.5). Adjust the pH to 10.0 by adding
6M HCl dropwise (approximately 10 µL at a time), mixing the contents by shaking after each addition.

The solution will turn yellow as you add the acid [6].
Heat to Activate: Heat the solution in a boiling water bath or microwave until it becomes colorless.

Boiling water bath: Place the tube in the bath until the solution turns colorless.
Microwave: Heat in 5-second cycles at 800-1000 W, checking the color and releasing pressure

each time. This may take 15-20 seconds total [6].
Cool and Readjust: Cool the solution to room temperature under running tap water. The pH will have

shifted; readjust it to 10.0 with 6M HCl [6].
Repeat Cycle: Repeat the heating and pH adjustment cycle 2-3 more times until the solution remains

colorless and the pH stabilizes at 10.0 after cooling [5] [6].
Final Volume and Storage: Adjust the final volume to 20 mL with Milli-Q water and mix well. Aliquot

the solution into small volumes (e.g., 0.5 mL or 1.0 mL) and store at -20°C. Discard any aliquot if it
turns yellow [5] [6].

Applications and Usage in Research

Sodium orthovanadate is crucial in research where preserving protein phosphorylation is critical.

Cell Lysis for Western Blotting: It is a standard component of RIPA and other lysis buffers to
prevent protein dephosphorylation during cell extraction. The typical final concentration in the lysis

buffer is 1 mM [5].
Studying Phosphorylation-Dependent Signaling: By inhibiting phosphatases, it helps in studying

the phosphorylation status of proteins involved in signal transduction, apoptosis, and cell cycle
regulation [8] [4].

Diabetes Research: It has been used in assays for insulin receptor kinase dephosphorylation due to
its insulin-mimetic properties [4].

Critical Notes for Researchers
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Activation is Essential: Using unactivated (yellow) sodium orthovanadate solution will be

ineffective, as the active species is the colorless monomeric orthovanadate stabilized at high pH [1]
[6].

Reversibility of Inhibition: The inhibitory effect of orthovanadate can be reversed by dilution or the
addition of the chelating agent EDTA [1].

Safety Precautions: Sodium orthovanadate is harmful if swallowed, causes skin and eye irritation,
and may cause respiratory irritation. Always use appropriate personal protective equipment (lab coat,

gloves, goggles) in a fume hood, especially when handling HCl during preparation [2] [3].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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